8-Methoxy-3-(4-pyridin-2-ylpiperazine-1-carbonyl)chromen-2-one
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Description
8-Methoxy-3-(4-pyridin-2-ylpiperazine-1-carbonyl)chromen-2-one is a synthetic coumarin derivative featuring a methoxy group at position 8 and a 4-pyridin-2-ylpiperazine-1-carbonyl substituent at position 3 of the chromen-2-one core. The compound is synthesized via multi-step reactions, starting from 2-hydroxy-3-methoxybenzaldehyde and ethyl acetoacetate under solvent-free, piperidine-catalyzed conditions to form 3-acetyl-8-methoxy-2H-chromen-2-one as a precursor . This compound is of interest due to its structural complexity, which may confer unique biological or physicochemical properties compared to simpler coumarins.
Properties
Molecular Formula |
C20H19N3O4 |
|---|---|
Molecular Weight |
365.4 g/mol |
IUPAC Name |
8-methoxy-3-(4-pyridin-2-ylpiperazine-1-carbonyl)chromen-2-one |
InChI |
InChI=1S/C20H19N3O4/c1-26-16-6-4-5-14-13-15(20(25)27-18(14)16)19(24)23-11-9-22(10-12-23)17-7-2-3-8-21-17/h2-8,13H,9-12H2,1H3 |
InChI Key |
LUCWHOSVEZMKHT-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC=CC2=C1OC(=O)C(=C2)C(=O)N3CCN(CC3)C4=CC=CC=N4 |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Features and Substituent Variations
The compound’s distinctiveness arises from its 3-(4-pyridin-2-ylpiperazine-1-carbonyl) substituent, which differentiates it from other coumarin derivatives. Below is a comparative analysis with structurally related analogs:
Computational and Spectroscopic Studies
- Spectroscopic Characterization : Analogs such as 9-Methoxy-2H-Furo[3,2-g]Chromen-2-One () have been studied using FT-IR and FT-Raman spectroscopy, revealing correlations between methoxy positioning and vibrational modes . Similar analyses for the target compound could elucidate its conformational stability.
- Quantum Chemical Calculations : Studies on 1-Phenylcyclopentane Carboxylic Acid () and azodyes () demonstrate the utility of DFT methods (e.g., B3LYP/6-311G) in predicting electronic properties and anti-corrosive behavior . These approaches could model the target compound’s reactivity and intermolecular interactions.
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